Cas no 1708818-92-1 (2-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-ol)

• Product Name: 2-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-ol
• CAS No: 1708818-92-1
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 6277919
• PubChem ID: 116006225
• Update Time: 2025-05-20

2-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-ol
• 1708818-92-1
• EN300-840482

• Inchi： 1S/C11H20N4O2/c1-11(2,16)10-9-15(13-12-10)4-3-14-5-7-17-8-6-14/h9,16H,3-8H2,1-2H3
• InChI Key： BHCZOIWFTVFZNU-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCN1C=C(C(C)(C)O)N=N1

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.4Ų

Additional information on 2-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-ol

Introduction to 2-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-ol and Its Significance in Modern Chemical Biology

2-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-ol, identified by its CAS number 1708818-92-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a complex structure with a triazole core and a morpholine substituent, has garnered attention due to its potential applications in drug discovery and therapeutic development. The unique arrangement of functional groups in this compound suggests a high degree of chemical versatility, making it a valuable candidate for further investigation.

The triazole moiety is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules to enhance binding affinity and metabolic stability. In particular, the 1,2,3-triazole ring has been extensively studied for its role in antimicrobial, antiviral, and anticancer applications. The presence of this ring in 2-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-ol may contribute to its biological activity by facilitating interactions with target proteins or enzymes. Recent studies have highlighted the importance of triazole derivatives in developing novel therapeutics, particularly in overcoming drug resistance mechanisms.

The morpholine substituent is another key feature of this compound that warrants further exploration. Morpholine derivatives are widely used in pharmaceuticals due to their ability to modulate enzyme activity and improve drug solubility. The specific placement of the morpholine group at the 4-position of the triazole ring in 2-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-ol may enhance its interaction with biological targets by optimizing steric and electronic properties. This structural motif has been implicated in several bioactive compounds, suggesting that CAS no 1708818-92-1 could exhibit promising pharmacological effects.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-2-ol for biological activity. Molecular docking simulations have shown that this compound can bind to various protein targets with high affinity. For instance, studies indicate that it may interact with enzymes involved in inflammatory pathways, potentially making it a candidate for treating chronic inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has been noted in preliminary experiments, raising the possibility of its use in central nervous system disorders.

The synthesis of CAS no 1708818-92-1 presents an intriguing challenge due to its complex architecture. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes using catalytic techniques or novel reaction conditions. These advancements not only improve the efficiency of producing this compound but also open avenues for modifying its structure to enhance biological activity.

In the context of drug development, the potential applications of 2-{1-[2-(morpholin-4-yilethyl)]}-propanediols are vast. Its structural features make it suitable for designing molecules that can modulate multiple biological pathways simultaneously. This polypharmacological approach has gained traction as an effective strategy for addressing complex diseases such as cancer and neurodegenerative disorders. Furthermore, the compound’s stability under various conditions makes it a promising candidate for formulation into novel drug delivery systems.

Evaluation of CAS no 1708818_92_19’s pharmacokinetic properties is essential before moving into clinical trials. Preliminary data suggest that it exhibits good solubility and bioavailability when administered orally or intravenously. These characteristics are critical for ensuring that the compound reaches its target site at effective concentrations without being rapidly metabolized or excreted by the body. Further studies are needed to elucidate its metabolic pathways and potential side effects.

The role of triazole morpholine derivatives in medicinal chemistry continues to expand as researchers uncover new biological activities and synthetic strategies. The case of CAS no 17088_18_92_19 exemplifies how structural complexity can be leveraged to develop novel therapeutics with tailored properties. As research progresses, this compound is likely to play a significant role in addressing unmet medical needs across various therapeutic areas.